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Compound of Interest

Compound Name: 2-Amino-3,4-difluorobenzoic acid

Cat. No.: B140420 Get Quote

In-Depth Technical Safety Report: 2-Amino-3,4-
difluorobenzoic Acid
This technical guide provides a comprehensive overview of the safety data for 2-Amino-3,4-
difluorobenzoic acid (CAS No. 158580-94-0), intended for researchers, scientists, and

professionals in drug development. This document synthesizes critical information from Safety

Data Sheets (SDS) to ensure safe handling and use.

Substance Identification and Properties
2-Amino-3,4-difluorobenzoic acid is a solid chemical compound used in laboratory settings

for research and substance manufacturing.[1] Its fundamental physical and chemical properties

are summarized below.
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Property Value Source

Molecular Formula C7H5F2NO2 [1][2]

Molecular Weight 173.117 g/mol [2]

Appearance Solid [1]

Density 1.5 ± 0.1 g/cm³ [2]

Boiling Point 303.0 ± 42.0 °C at 760 mmHg [2]

Flash Point 137.0 ± 27.9 °C [2]

Vapor Pressure 0.0 ± 0.7 mmHg at 25°C [2]

pKa 4.54 ± 0.10 (Predicted) [3]

LogP 2.25 [2]

Melting Point No data available [1]

Freezing Point No data available [1]

Odor No data available [1]

pH No data available [1]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-Amino-3,4-difluorobenzoic acid is classified as a hazardous substance. The

primary hazards are summarized in the table below.
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

The GHS label elements include the GHS07 pictogram (exclamation mark) and the signal word

"Warning".[1] The NFPA (National Fire Protection Association) ratings indicate a health hazard

of 3, suggesting that short exposure could cause serious temporary or residual injury, and a fire

hazard of 0, as the material will not burn.[1]

GHS Classification Logic
The following diagram illustrates the logical flow from hazard identification to the

communication of these hazards through GHS labeling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://synquestprodstorage.blob.core.windows.net/msds/4600/4657-3-78.pdf
https://synquestprodstorage.blob.core.windows.net/msds/4600/4657-3-78.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification

GHS Classification

Label Elements

Acute Toxicity (Oral)
(Category 4)

Classified as Hazardous
Skin Irritation
(Category 2)

Eye Irritation
(Category 2A)

Respiratory Irritation
(STOT SE 3)

Pictogram:
GHS07 (Exclamation Mark)

Signal Word:
Warning

Hazard Statements:
H302, H315, H319, H335

Precautionary Statements:
P261, P264, P270, P271, P280

Click to download full resolution via product page

GHS Hazard Classification and Labeling Workflow

Toxicological Information
The primary routes of exposure are inhalation, skin contact, eye contact, and ingestion.

Acute Toxicity (Oral): Harmful if swallowed.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]

Reproductive Toxicity: Not classified as a reproductive toxicant.[1]
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Quantitative toxicological data, such as LD50 or LC50 values, are not readily available in the

reviewed safety data sheets.

Experimental Protocols
While specific experimental data for 2-Amino-3,4-difluorobenzoic acid is not provided in the

SDS, the hazard classifications are typically determined using standardized testing guidelines

from organizations like the Organisation for Economic Co-operation and Development (OECD).

The logical workflow for assessing skin irritation, a key hazard of this substance, is outlined

below. This represents a generalized protocol.
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Start: Substance Application

Apply 0.5g of substance to
shaved skin of test animal (e.g., rabbit)

Cover with porous gauze and
waterproof dressing for 4 hours

Remove dressing and wash treated area

Observe for erythema and edema at
1, 24, 48, and 72 hours post-application

Score skin reactions based on a
standardized scale (e.g., Draize scale)

Classify based on mean scores

Result: Skin Irritant (Category 2)

Mean score ≥ 2.3

Result: Not Classified

Mean score < 2.3

End of Test

Click to download full resolution via product page

Generalized Workflow for In Vivo Skin Irritation Testing

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b140420?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First-Aid Measures
In case of exposure, the following first-aid measures are recommended:

Exposure Route First-Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Get immediate medical

advice/attention.[1]

Skin Contact
Wash with plenty of soap and water. Get

immediate medical advice/attention.[1]

Eye Contact

Immediately flush eyes thoroughly with water for

at least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Get

immediate medical advice/attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth out with water. Get immediate medical

advice/attention.[1]

Handling, Storage, and Disposal
Safe Handling

Ensure good ventilation of the workstation.[1]

Avoid breathing dust, mist, or spray.[1]

Avoid contact with skin and eyes.[1]

Wear appropriate personal protective equipment (PPE), including protective gloves, chemical

goggles or safety glasses, and suitable protective clothing.[1]

Handle in accordance with good industrial hygiene and safety procedures. Do not eat, drink,

or smoke when using this product.[1]
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Storage
Store in a cool, dry, and well-ventilated area.

Keep container tightly closed.

Keep away from heat, sparks, and flame.[1]

Incompatible with strong oxidizing agents.[1]

The product is stable under normal handling and storage conditions.[1]

Disposal
Dispose of waste by removing it to an authorized incinerator equipped with an afterburner

and a flue gas scrubber.[1]

Ecological Information
There is a lack of data regarding the ecological effects of 2-Amino-3,4-difluorobenzoic acid.

Information on persistence and degradability, bioaccumulative potential, and mobility in soil is

not available.

Regulatory Information
This product is subject to various regulations. It is noted that not all components may be listed

on the United States Environmental Protection Agency Toxic Substances Control Act (TSCA)

inventory.[1] It is not listed under California Proposition 65 as a substance known to cause

cancer or reproductive harm.[1] Users should consult local regulations for specific compliance

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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